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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B15567244 Get Quote

For researchers, scientists, and drug development professionals handling Schisantherin C, a

lignan isolated from the fruits of Schisandra sphenanthera, understanding the proper disposal

procedures is paramount for maintaining laboratory safety and environmental compliance.

While classified as a non-hazardous substance or mixture according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), adherence to

established laboratory safety protocols and local regulations is essential.[1]

Essential Safety and Handling Information
Prior to disposal, it is crucial to be aware of the fundamental safety and handling precautions

for Schisantherin C. Standard laboratory practices should be observed, including the use of

personal protective equipment (PPE) such as safety goggles with side-shields, protective

gloves, and impervious clothing.[2] Work should be conducted in a well-ventilated area, and the

formation of dust and aerosols should be avoided.[2] In case of accidental contact, immediate

first aid measures should be taken.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water after removing any

contact lenses. A physician should be consulted promptly.[1]

Skin Contact: Rinse the affected skin area thoroughly with water. Contaminated clothing and

shoes should be removed, and a physician should be consulted.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, cardiopulmonary

resuscitation (CPR) may be administered, avoiding mouth-to-mouth resuscitation.[1]

Ingestion: The mouth should be washed out with water. Do not induce vomiting and seek

immediate medical attention.[1]

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Schisantherin C is vital for its

safe handling and disposal.

Property Value Reference

Molecular Formula C28H34O9 [1]

Molecular Weight 514.56 g/mol [1]

CAS Number 64938-51-8 [1]

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[4][5]

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C.

[6]

Step-by-Step Disposal Protocol
The disposal of Schisantherin C should be approached systematically, ensuring compliance

with all applicable regulations. The following procedure outlines the recommended steps for its

proper disposal:

1. Initial Assessment and Decontamination:

Assess the Waste Form: Determine if the Schisantherin C waste is in a solid form (e.g.,
pure compound, contaminated labware) or dissolved in a solvent.
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Decontaminate: If practical, decontaminate any empty containers or labware that came into
contact with Schisantherin C. For non-hazardous substances, this can often be achieved by
rinsing with an appropriate solvent.

2. Waste Segregation:

Non-Hazardous Waste Stream: Given that Schisantherin C is classified as non-hazardous,
it should be segregated into the non-hazardous chemical waste stream.[1]
Avoid Mixing: Do not mix Schisantherin C waste with hazardous chemical waste streams
(e.g., flammable, corrosive, reactive, or toxic waste).

3. Packaging and Labeling:

Solid Waste: Collect solid Schisantherin C waste in a clearly labeled, sealed container.
Liquid Waste: If Schisantherin C is dissolved in a solvent, the entire solution should be
disposed of according to the solvent's disposal requirements. The container must be
appropriate for the solvent used and clearly labeled with the full chemical names of all
contents.
Labeling: All waste containers must be clearly labeled with the name "Schisantherin C" and
a statement that it is "Non-Hazardous Chemical Waste."

4. Consultation and Disposal:

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) office
for specific guidance on non-hazardous chemical waste disposal.[7] Local regulations and
institutional protocols may vary.[2]
Follow Institutional Procedures: Adhere to your institution's established procedures for the
collection and disposal of laboratory waste. This may involve placing the sealed and labeled
container in a designated waste accumulation area for pickup by EHS personnel.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Schisantherin C.
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Caption: Logical workflow for the proper disposal of Schisantherin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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